Cas no 138772-01-7 (Eugenol rutinoside)
Eugenol rutinoside is a glycosidic derivative of eugenol, where the phenolic hydroxyl group is conjugated with the disaccharide rutinose. This modification enhances the compound's solubility and stability compared to free eugenol, making it more suitable for applications requiring controlled release or improved bioavailability. The presence of the rutinoside moiety may also influence its biological activity, potentially offering modified antioxidant, antimicrobial, or anti-inflammatory properties. Its glycosidic structure allows for targeted enzymatic hydrolysis, enabling site-specific activation in biological systems. This compound is of interest in pharmaceutical, cosmetic, and food industries for its potential as a functional ingredient with tunable release kinetics and enhanced physicochemical properties.
Eugenol rutinoside structure
Product Name:Eugenol rutinoside
CAS No:138772-01-7
MF:C22H32O11
MW:472.482888221741
CID:837515
PubChem ID:15101911
Update Time:2025-05-28
Eugenol rutinoside Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranoside, 2-methoxy-4-(2-propenyl)phenyl 6-O-(6-deoxy-a-L-mannopyranosyl)-
- Eugenol rutinoside
- Eugenyl β-rutinoside
- [ "Eugenyl β-rutinoside" ]
- AKOS032948226
- (2S,3R,4R,5R,6R)-2-methyl-6-[[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(2-methoxy-4-prop-2-enylphenoxy)oxan-2-yl]methoxy]oxane-3,4,5-triol
- 138772-01-7
- HY-N3880
- -D-Glucopyranoside, 2-methoxy-4-(2-propenyl)phenyl 6-O-(6-deoxy--L-mannopyranosyl)-
- FS-10322
- D85083
- CS-0024395
- (2S,3R,4R,5R,6R)-2-METHYL-6-{[(2R,3S,4S,5R,6S)-3,4,5-TRIHYDROXY-6-[2-METHOXY-4-(PROP-2-EN-1-YL)PHENOXY]OXAN-2-YL]METHOXY}OXANE-3,4,5-TRIOL
- DA-73248
-
- Inchi: 1S/C22H32O11/c1-4-5-11-6-7-12(13(8-11)29-3)32-22-20(28)18(26)16(24)14(33-22)9-30-21-19(27)17(25)15(23)10(2)31-21/h4,6-8,10,14-28H,1,5,9H2,2-3H3/t10-,14+,15-,16+,17+,18-,19+,20+,21+,22+/m0/s1
- InChI Key: KNUPPNGCEAQRSV-XCPHWCDESA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)O)OC1C=CC(CC=C)=CC=1OC
Computed Properties
- Exact Mass: 472.19400
- Monoisotopic Mass: 472.19446183g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 621
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 168Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.4±0.1 g/cm3
- Boiling Point: 690.7±55.0 °C at 760 mmHg
- Flash Point: 371.5±31.5 °C
- PSA: 167.53000
- LogP: -1.54580
- Vapor Pressure: 0.0±2.3 mmHg at 25°C
Eugenol rutinoside Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Eugenol rutinoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4033-1 mg |
Eugenol rutinoside |
138772-01-7 | 1mg |
¥2275.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E59540-5mg |
Eugenol rutinoside |
138772-01-7 | ,HPLC≥98% | 5mg |
¥5280.0 | 2023-09-07 | |
| TRC | E209430-1mg |
Eugenol rutinoside |
138772-01-7 | 1mg |
$ 590.00 | 2022-06-05 | ||
| TRC | E209430-2.5mg |
Eugenol rutinoside |
138772-01-7 | 2.5mg |
$ 980.00 | 2022-06-05 | ||
| TRC | E209430-5mg |
Eugenol rutinoside |
138772-01-7 | 5mg |
$ 1855.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | Y1238819-5mg |
Eugenol rutinoside |
138772-01-7 | 98% | 5mg |
$705 | 2024-06-06 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4033-1mg |
Eugenol rutinoside |
138772-01-7 | 93% | 1mg |
¥ 4200 | 2023-09-07 | |
| eNovation Chemicals LLC | Y1238819-5mg |
Eugenol rutinoside |
138772-01-7 | 98% | 5mg |
$635 | 2025-03-01 | |
| Aaron | AR009HIX-5mg |
Eugenol rutinoside |
138772-01-7 | 98% | 5mg |
$731.00 | 2025-01-23 | |
| 1PlusChem | 1P009HAL-5mg |
Eugenol rutinoside |
138772-01-7 | 98% | 5mg |
$612.00 | 2025-02-24 |
Eugenol rutinoside Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
138772-01-7 (Eugenol rutinoside) Related Products
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- 585-90-0(Geoside)
- 100187-70-0(b-D-Glucopyranoside,2,6-dimethoxy-4-(2-propen-1-yl)phenyl)
- 138614-62-7(shashenoside I)
- 18604-54-1(eugenyl 6-O-beta-D-xylopyranosyl-beta-D-glucopyranoside)
- 18604-50-7(Eugenyl glucoside)
- 1283160-70-2(2-hydroxy-3-methoxy-5-(prop-2-enyl)phenyl alpha-L-rhamnopyranosyl-(1->6)-beta-D-glucopyranoside)
- 138614-63-8(Shashenoside II)
- 134483-82-2(2,6-dimethoxy-4-(prop-2-enyl)phenyl O-beta-D-glucopyranosyl-(1?6)-beta-D-glucopyranoside)
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